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Introduction
Trinexapac-ethyl (TE) is a widely used plant growth regulator (PGR) in the turfgrass industry,

valued for its ability to suppress vertical shoot growth, which reduces mowing frequency and

improves turf quality.[1][2] It belongs to the cyclohexanedione chemical class and its primary

mode of action is the inhibition of gibberellic acid (GA) biosynthesis.[3] TE is absorbed through

the foliage and effectively slows the growth of numerous turfgrass species.[1] This document

provides detailed application notes and experimental protocols for researchers and scientists to

optimize trinexapac-ethyl concentrations for effective turfgrass growth regulation.

Mechanism of Action: Gibberellic Acid Inhibition
Trinexapac-ethyl is classified as a Class A PGR, which means it inhibits the late stages of the

gibberellic acid (GA) biosynthesis pathway.[2] Specifically, it blocks the 3β-hydroxylation of

GA₂₀ to GA₁, the latter being a biologically active GA that promotes cell elongation.[3] This

inhibition leads to a reduction in vertical shoot growth. An accumulation of the precursor GA₂₀

may also be observed.[3] This mode of action contrasts with Class B PGRs, such as

paclobutrazol, which inhibit GA synthesis at an earlier stage in the pathway.[2]
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Caption: Gibberellic acid biosynthesis pathway and points of inhibition by PGRs.

Application Notes for Trinexapac-ethyl
The efficacy of trinexapac-ethyl is dependent on the turfgrass species, application rate, and

frequency. The following tables summarize quantitative data from various studies.
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Table 1: Effects of Trinexapac-ethyl on Cool-Season
Turfgrass
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Turfgrass
Species

Application
Rate (kg a.i.
ha⁻¹)

Application
Frequency

Key Findings Reference(s)

Kentucky

Bluegrass (Poa

pratensis)

0.17 - 0.29 Every 4 weeks

Clipping

reduction of 22%

to 41%;

improved turf

quality.

[4]

0.375 Two applications

40% reduction in

vegetative

growth.

[5]

Not Specified Not Specified
Improved overall

appearance.
[6]

Creeping

Bentgrass

(Agrostis

stolonifera)

0.017 Weekly

Improved

consistency of

ball roll distances

on putting

greens.

[7]

0.033 Every 2 weeks

Enhanced ball

roll distances,

though

enhancements

were temporary.

[7]

0.05 Every 3 weeks

Increased ball

roll distances

relative to

untreated turf.

[7]

Tall Fescue

(Festuca

arundinacea)

0.375 Two applications

33% reduction in

vegetative

growth.

[5]

Chewing Fescue

(Festuca rubra

ssp. commutata)

0.375 Two applications

21% reduction in

vegetative

growth.

[5]
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Perennial

Ryegrass

(Lolium perenne)

0.382
Single

application

57% reduction in

floral stem

emission.

[3]

0.375
Up to three

applications

No significant

reduction in

cumulative

clipping dry

weight.

[5]

Table 2: Effects of Trinexapac-ethyl on Warm-Season
Turfgrass
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Turfgrass
Species

Application
Rate (kg a.i.
ha⁻¹)

Application
Frequency

Key Findings Reference(s)

Bermudagrass

(Cynodon

dactylon)

0.2 (initial) + 0.1

(15 days later)
Two applications

Suppressed

growth for up to

five weeks.

[3]

>226 g ha⁻¹

(sequential)
Sequential

Effective in

inhibiting

development.

[8]

'MiniVerde'

Bermudagrass

0.027 kg ha⁻¹

(0.024 lb acre⁻¹)
Weekly

With rolling,

achieved similar

ball roll distance

to higher rates

without rolling.

[9]

Dwarf-type

Bermudagrasses
0.0125

Every 10 days (6

applications)

Enhanced root

mass in

'MiniVerde' and

'FloraDwarf';

improved visual

quality.

[10]

Japanese Lawn

Grass (Zoysia

japonica)

>226 g ha⁻¹

(sequential)
Sequential

Effective in

inhibiting

development

without affecting

visual

appearance.

[8]

Broadleaf

Carpetgrass

(Axonopus

compressus)

>226 g ha⁻¹

(sequential)
Sequential

Effective in

inhibiting

development.

[8]
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This section outlines standardized protocols for evaluating the efficacy of trinexapac-ethyl on

turfgrass.

Protocol 1: Evaluating Vertical Growth Suppression and
Clipping Yield
Objective: To quantify the effect of different trinexapac-ethyl concentrations on turfgrass

vertical growth rate and biomass production.

Materials:

Established turfgrass plots (e.g., 1.5 m x 2.1 m) with a uniform stand of the target species.[7]

Trinexapac-ethyl emulsifiable concentrate (EC) formulation.

CO₂-pressurized sprayer with appropriate nozzles for uniform coverage.

Grass height meter or ruler.

Reel or rotary mower with a collection basket.

Drying oven.

Analytical balance.

Data collection sheets.

Methodology:

Plot Establishment: Utilize a randomized complete block design with a minimum of three

replications for each treatment.[7] Include an untreated control group.

Pre-treatment Maintenance: Maintain plots under standard conditions for the specific

turfgrass type (e.g., mowing height, irrigation, fertilization) for an acclimation period of at

least two weeks.

Treatment Application:
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Calibrate the sprayer to deliver a consistent volume (e.g., 700 L·ha⁻¹).[7]

On the day of application, mow all plots to a uniform height (e.g., 3 cm or 6 cm).[4][8]

Apply the designated trinexapac-ethyl concentrations to the respective plots. Ensure

applications are made when foliage is dry and no rain is forecast for at least 4 hours.[10]

Data Collection:

Vertical Growth: At regular intervals (e.g., weekly), measure the canopy height using a

grass height meter or ruler before mowing.[4]

Clipping Yield: Collect all clippings from each plot during routine mowing. Place the

clippings in labeled paper bags and dry in an oven at 60-70°C until a constant weight is

achieved. Record the dry weight.

Mowing Frequency: Record the number of mowing events required to maintain the desired

turf height for treated versus control plots. A significant reduction indicates effective growth

regulation.[1]

Data Analysis: Analyze data for vertical growth and clipping yield using Analysis of Variance

(ANOVA) to determine significant differences between treatments.

Protocol 2: Assessing Turfgrass Quality
Objective: To visually and quantitatively assess the impact of trinexapac-ethyl on turfgrass

aesthetic and functional quality.

Materials:

Treated turfgrass plots from Protocol 1.

NTEP (National Turfgrass Evaluation Program) visual rating sheets or similar standardized

system.[11]

Digital camera for image analysis.

Spectrophotometer or colorimeter for quantitative color measurement.[6]
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Software for digital image analysis (to measure percent green cover).[12]

Methodology:

Visual Quality Ratings: At regular intervals (e.g., weekly), trained evaluators should visually

assess the plots. Ratings are typically on a 1 to 9 scale, where 1 represents dead or dormant

turf, 9 represents ideal turf, and 6 is considered minimally acceptable.[9][11]

Overall Quality: A holistic rating based on density, uniformity, and color.[11]

Color: Genetic color of the turf (1=light green, 9=dark green).[11] TE can enhance color,

often resulting in a darker green or reddish hue.[6][13]

Phytotoxicity: Injury or discoloration (1=severe injury, 9=no injury).[10]

Quantitative Color Measurement:

Use a spectrophotometer to measure leaf color, capturing data on lightness (L), green-red

hue (a), and yellow-blue hue (b).[6] This provides objective data to complement visual

ratings.

Digital Image Analysis:

Take standardized digital images of each plot weekly.

Analyze images to calculate the percentage of green cover, providing an objective

measure of turf density and health.[12]

Data Analysis: Use appropriate statistical methods (e.g., ANOVA, LSD test) to compare

quality ratings and quantitative measurements between treatments.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://aglogicdistributors.com/wp-content/uploads/2025/02/Lindsey-Proposed-Research-2023.pdf
https://www.researchgate.net/publication/341512607_Trinexapac-ethyl_applications_and_lightweight_rolling_on_ultradwarf_bermudagrass_putting_greens
https://www.ntep.org/pdf/ratings.pdf
https://www.ntep.org/pdf/ratings.pdf
https://www.ntep.org/pdf/ratings.pdf
https://www.mdpi.com/2073-4395/13/3/799
https://agriarticles.com/wp-content/uploads/2023/06/E-03-03-111-382-384.pdf
https://journals.ashs.org/downloadpdf/view/journals/hortsci/40/2/article-p460.pdf
https://www.mdpi.com/2073-4395/13/3/799
https://aglogicdistributors.com/wp-content/uploads/2025/02/Lindsey-Proposed-Research-2023.pdf
https://journals.ashs.org/view/journals/hortsci/40/7/article-p2167.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weekly Measurements

1. Experimental Setup
(Randomized Block Design)

2. Pre-Treatment
(Mow to uniform height)

3. Treatment Application
(TE concentrations vs. Control)

4. Data Collection Period
(e.g., 4-6 weeks)

Vertical Growth (Height)

Collect

Clipping Yield (Dry Weight)

Collect

Visual Quality Ratings
(Color, Density, Phytotoxicity)

Collect

Quantitative Measurements
(Spectrophotometer, Image Analysis)

Collect

5. Final Analysis
(ANOVA)

Click to download full resolution via product page

Caption: Standard experimental workflow for evaluating trinexapac-ethyl efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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